Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
146275-15-2
VCID:
VC0014796
InChI:
InChI=1S/C16H18N2O6/c1-17-10(4-5-13(17)20)9-3-2-6-18(8-9)15-14(21)11(19)7-12(24-15)16(22)23/h2-3,6-8,10-11,14-15,19,21H,4-5H2,1H3/t10-,11+,14+,15-/m0/s1
SMILES:
CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C=C(O3)C(=O)[O-])O)O
Molecular Formula:
C₁₆H₁₈N₂O₆
Molecular Weight:
334.32
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide
CAS No.: 146275-15-2
Cat. No.: VC0014796
Molecular Formula: C₁₆H₁₈N₂O₆
Molecular Weight: 334.32
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 146275-15-2 |
|---|---|
| Molecular Formula | C₁₆H₁₈N₂O₆ |
| Molecular Weight | 334.32 |
| IUPAC Name | (2S,3R,4R)-3,4-dihydroxy-2-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]-3,4-dihydro-2H-pyran-6-carboxylate |
| Standard InChI | InChI=1S/C16H18N2O6/c1-17-10(4-5-13(17)20)9-3-2-6-18(8-9)15-14(21)11(19)7-12(24-15)16(22)23/h2-3,6-8,10-11,14-15,19,21H,4-5H2,1H3/t10-,11+,14+,15-/m0/s1 |
| SMILES | CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C=C(O3)C(=O)[O-])O)O |
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